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Compound of Interest

1-Bromo-7-
Compound Name:
chlorodibenzo[b,d]furan

CAS No.: 2173555-52-5

Cat. No.: B1449796

Get Quote

Executive Summary & Chemical Identity

1-Bromo-7-chlorodibenzo[b,d]furan is a heterotricyclic organic compound belonging to the
polyhalogenated dibenzofuran (PHDF) class. Primarily utilized as a high-purity intermediate in
the synthesis of Organic Light-Emitting Diodes (OLEDs) and pharmaceutical scaffolds, its
physical appearance serves as a critical first-line indicator of purity and structural integrity.

This guide provides a technical breakdown of its macroscopic and microscopic properties,
explaining the causal links between its molecular structure and its observable physical state.

Core Identity Matrix
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Parameter Detail

Systematic Name 1-Bromo-7-chlorodibenzo[b,d]furan
CAS Number 2173555-52-5

Molecular Weight 281.53 g/mol

SMILES Clclccc2c(cl)oc3c(Br)cecc23

) o OLED Emitter Host Materials, Medicinal
Primary Application )
Chemistry Scaffolds

Physical Appearance Profile

The physical state of 1-Bromo-7-chlorodibenzo[b,d]furan is dictated by the rigid planarity of
the dibenzofuran core and the specific halogen substitution pattern at positions 1 and 7. These
substituents influence crystal packing through halogen bonding and

stacking interactions.

Macroscopic Appearance

e Intrinsic State: When chemically pure (>99.5%), the compound appears as a white to off-
white crystalline solid.

o Commercial Grade: Frequently observed as a light-yellow powder.[1]

o Causality: The yellow coloration often arises from trace impurities, such as oxidation
byproducts or residual palladium catalysts from cross-coupling synthesis steps. The
extended conjugation of the dibenzofuran system makes it susceptible to bathochromic
shifts (color deepening) upon slight contamination.

o Texture: Fine, electrostatic powder. Agglomeration is common due to high lipophilicity.

Solution State Appearance
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» Solvent Compatibility: Soluble in chlorinated solvents (Dichloromethane, Chloroform) and
aromatic hydrocarbons (Toluene).

e Visual Check: A 10 mg/mL solution in Dichloromethane (DCM) should be optically clear and
colorless.

o Validation Note: Turbidity indicates insoluble inorganic salts. A persistent yellow/brown tint
in solution suggests organic impurities (e.g., unconverted biphenyl precursors).

Thermal Properties

o Melting Point (Predicted): ~80—120 °C range (Exact experimental values are batch-
dependent).

o Note: Asymmetrical halogenation (1-Br, 7-Cl) typically lowers the melting point compared
to symmetrical analogs due to reduced crystal lattice symmetry.

 Volatility: Low volatility at room temperature; however, sublimation may occur under high
vacuum (>10-3 Torr) at elevated temperatures.

Analytical Validation & Characterization Logic

To scientifically validate the "appearance,” researchers must correlate visual observations with
quantitative data. The following workflow ensures the material matches its physical description.

Structural Validation (NMR)

The appearance of the proton signals confirms the substitution pattern that dictates the solid-
state packing.

e 'H NMR (CDCls): The spectrum will display 6 aromatic protons.

o Key Feature: The lack of symmetry between the two benzene rings (one bearing Br, the
other CI) results in a complex splitting pattern, distinct from symmetrical 2,8-
dihalodibenzofurans.

Purity Assessment (HPLC)
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Method: Reverse-phase HPLC (C18 column).

Mobile Phase: Acetonitrile/Water gradient.

Detection: UV at 254 nm and 280 nm.

Acceptance Criteria: A single major peak (>98% area).

o Correlation: If the solid is "bright yellow" but HPLC shows <95% purity, recrystallization is

required.

Characterization Workflow Diagram

The following diagram outlines the logical flow for validating the physical material against

chemical standards.
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Figure 1: Logical workflow for the physical and analytical validation of 1-Bromo-7-
chlorodibenzo[b,d]furan.

Synthesis Context: Origin of the Physical Form

Understanding the synthesis explains the physical handling requirements. This molecule is
typically synthesized via Suzuki-Miyaura coupling followed by intramolecular cyclization.

e Precursors: 2-bromo-4-chlorophenol derivatives.
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« Isolation: The crude product is often isolated via precipitation from ethanol or column
chromatography.

o Impact on Appearance:[2][3] Rapid precipitation yields a fine, amorphous powder (often
yellow). Slow crystallization from hexane/toluene yields defined needles or plates
(white/off-white).

o Impurities: Residual Palladium (Pd) from catalysis is a common cause of darkening
(grey/black specks).

Handling, Safety, and Storage[3][7]
As a halogenated aromatic compound, strict safety protocols are required.[4]
e GHS Classification:
o Warning: Acute Toxicity (Oral) - H302.[5]
o Irritant: Skin (H315), Eye (H319).[5]
e Storage Protocol:

o Light Sensitivity: Store in amber vials. Halogenated dibenzofurans can undergo
photodehalogenation upon prolonged UV exposure, turning the surface green/brown.

o Atmosphere: Inert gas (Argon/Nitrogen) is recommended to prevent surface oxidation over
long periods.

o Temperature: Room temperature is generally stable, but 2-8°C is preferred for long-term
reference standards.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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